Cas no 92552-31-3 (5-benzyl-2-methylbenzoxazole)
5-benzyl-2-methylbenzoxazole structure
Product Name:5-benzyl-2-methylbenzoxazole
CAS No:92552-31-3
MF:C15H13NO
MW:223.269823789597
CID:883155
PubChem ID:97393
Update Time:2025-04-19
5-benzyl-2-methylbenzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-benzyl-2-methylbenzoxazole
- 5-benzyl-2-methyl-1,3-benzoxazole
- 5-Benzyl-2-methylbenzo[d]oxazole
- DTXSID10239041
- SMR001574441
- NSC120633
- 92552-31-3
- NSC-120633
- NS00039470
- EINECS 296-361-9
- MLS002707045
- CHEMBL1871975
- NSC 120633
-
- Inchi： 1S/C15H13NO/c1-11-16-14-10-13(7-8-15(14)17-11)9-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3
- InChI Key： QJPSBMDBZCLZKY-UHFFFAOYSA-N
- SMILES： O1C(C)=NC2=C1C=CC(=C2)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 223.099714038g/mol
- Monoisotopic Mass: 223.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26Ų
5-benzyl-2-methylbenzoxazole Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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